Cas no 59601-93-3 (1H-Indazole, 3,5,6-trinitro-)

• Product Name: 1H-Indazole, 3,5,6-trinitro-
• CAS No: 59601-93-3
• MF: C₇H₃N₅O₆
• MW: 253.128620386124
• CID: 1619457
• Update Time: 2024-09-11

1H-Indazole, 3,5,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,5,6-trinitro-

• Inchi： 1S/C7H3N5O6/c13-10(14)5-1-3-4(2-6(5)11(15)16)8-9-7(3)12(17)18/h1-2H,(H,8,9)
• InChI Key： LVXFPAXEXDCLDG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C([N+]([O-])=O)=C2)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 253.00839

Experimental Properties

• Density: 1.937±0.06 g/cm3(Predicted)
• Melting Point: 253 °C
• Boiling Point: 604.3±50.0 °C(Predicted)
• PSA: 158.1
• pka: 4.81±0.40(Predicted)